Cas no 111381-91-0 (1,2-Benzenedicarboxylicacid, 1-nonyl 2-undecyl ester, branched and linear)
111381-91-0 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-nonyl 2-undecyl ester, branched and linear
CAS No:111381-91-0
MF:C27H44O4
MW:432.635869026184
CID:171144
PubChem ID:131634974
Update Time:2024-02-27
1,2-Benzenedicarboxylicacid, 1-nonyl 2-undecyl ester, branched and linear Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylicacid, 1-nonyl 2-undecyl ester, branched and linear
- 1,2-Benzenedicarboxylic acid, nonyl undecyl ester, branched and linear
- 3-ethyl-4-methylhexyl 2-propyloctyl benzene-1,2-dicarboxylate
- nonyl undecyl benzene-1,2-dicarboxylate
- nonyl undecyl phthalate, branched and linear
- Branched and linear nonyl undecyl phthalate
- 1,2-Benzenedicarboxylic acid, nonyl undecyl ester
- 1,2-Benzenedicarboxylic acid, C9,C11-branched and linear dialkyl ester
- 1,2-Benzenedicarboxylic acid, 1-nonyl 2-undecyl ester, branched and linear
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- Inchi: 1S/C27H44O4/c1-4-5-6-7-11-16-21-30-26(28)24-19-14-15-20-25(24)27(29)31-22-17-12-9-8-10-13-18-23(2)3/h14-15,19-20,23H,4-13,16-18,21-22H2,1-3H3
- InChI Key: MIQGFONQZAYGHY-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C(=O)OCCCCCCCC)=O)CCCCCCCCC(C)C
Computed Properties
- Exact Mass: 446.33978
- Monoisotopic Mass: 446.34
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 22
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.2
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Density: 0.963
- Boiling Point: 412.1°Cat760mmHg
- Flash Point: 219.9°C
- Refractive Index: 1.487
- PSA: 52.6
- LogP: 7.84930
1,2-Benzenedicarboxylicacid, 1-nonyl 2-undecyl ester, branched and linear Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
111381-91-0 (1,2-Benzenedicarboxylicacid, 1-nonyl 2-undecyl ester, branched and linear) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 84-61-7(Dicyclohexyl phthalate)
- 27554-26-3(Diisooctyl phthalate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 94-50-8(Octyl benzoate)
- 85-68-7(Benzyl butyl phthalate)
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